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Compound of Interest

Compound Name: Isonicotine-d3

Cat. No.: B15294545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Isonicotine-d3. Given the limited availability of specific experimental data for this deuterated

compound, this guide also furnishes detailed, standard experimental protocols for the

determination of key physical properties applicable to organic compounds of this nature.

Core Physical Properties
Isonicotine-d3, a deuterated analog of isonicotine, is primarily utilized as an internal standard

in analytical and research settings. Its physical properties are expected to be nearly identical to

those of isonicotine. The introduction of deuterium atoms results in a slight increase in

molecular weight but typically has a negligible effect on other physical characteristics under

standard conditions.
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Property Value Source

Chemical Formula C₁₀H₁₁D₃N₂ CymitQuimica[1]

Molecular Weight 165.25 g/mol
Axios Research[2],

CymitQuimica[1]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Experimental Protocols for Physical Property
Determination
The following sections detail standard laboratory procedures for determining the melting point,

boiling point, and solubility of organic compounds like Isonicotine-d3.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. This property is

a crucial indicator of purity.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[3][4]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating apparatus, such

as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or silicone oil) or a

digital melting point apparatus.[3][4]

Heating: The sample is heated gradually, with the temperature increase slowed to 1-2°C per

minute as the expected melting point is approached.[4]
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[3] A sharp melting range (typically 0.5-

2°C) is indicative of a pure compound.[3]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. It is a characteristic physical property that depends on the strength of intermolecular

forces.

Methodology: Micro Boiling Point Determination (Capillary Method)

Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small

test tube or fusion tube. A capillary tube, sealed at one end, is inverted and placed into the

liquid.[1]

Apparatus Setup: The test tube is attached to a thermometer, with the bulb of the

thermometer positioned adjacent to the test tube. The assembly is then heated in a suitable

heating bath (e.g., Thiele tube).[5]

Heating: The heating bath is warmed gently. As the temperature rises, air trapped in the

capillary tube will slowly be expelled.[1]

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles

will emerge from the open end of the inverted capillary tube.[1] The heat source is then

removed, and the apparatus is allowed to cool. The temperature at which the liquid is drawn

back into the capillary tube is recorded as the boiling point of the sample.[6]

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance (solute) to dissolve in

a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a

substance fundamentally depends on the physical and chemical properties of both the solute

and the solvent as well as on temperature, pressure, and the pH of the solution. The principle

of "like dissolves like" is a useful qualitative guideline.[7]
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Methodology: Qualitative Solubility Testing

Sample Preparation: A small, measured amount of the solute (e.g., 10 mg) is placed in a test

tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled

temperature (usually room temperature).[8]

Observation: The mixture is visually inspected to determine if the solute has completely

dissolved. If the solution is clear and no solid particles are visible, the substance is

considered soluble. If solid remains, it is considered insoluble or partially soluble.[7]

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities

(e.g., water, ethanol, acetone, diethyl ether, hexane) and pH (e.g., 5% aqueous HCl, 5%

aqueous NaHCO₃, 5% aqueous NaOH) to create a solubility profile for the compound.[9]

Visualizing Experimental Workflow
The following diagram illustrates a general workflow for the characterization of the physical

properties of a new or uncharacterized organic compound like Isonicotine-d3.
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Workflow for Physical Property Characterization.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

experimental protocols described are generalized and may require optimization based on the

specific properties of the compound and the equipment available. Appropriate safety

precautions should always be taken when handling chemical substances.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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